Cas no 34545-74-9 (Tert-Butyl 2-(Phenylsulfonamido)Acetate)

Tert-Butyl 2-(Phenylsulfonamido)Acetate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of sulfonamide derivatives. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, making it useful in peptide and medicinal chemistry. Its phenylsulfonamido moiety provides a reactive handle for further functionalization, enabling applications in drug discovery and agrochemical development. The compound's well-defined reactivity and compatibility with various reaction conditions make it a reliable building block for constructing complex molecular architectures. Its crystalline nature ensures ease of handling and purification, contributing to reproducible synthetic outcomes.

Tert-Butyl 2-(Phenylsulfonamido)Acetate structure

34545-74-9 structure

Product Name:Tert-Butyl 2-(Phenylsulfonamido)Acetate

CAS No:34545-74-9

MF:C₁₂H₁₇NO₄S

MW:271.33268237114

MDL:MFCD11100907

CID:1463260

PubChem ID:45926116

Update Time:2025-05-27

Tert-Butyl 2-(Phenylsulfonamido)Acetate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2-(benzenesulfonamido)acetate
- CTK7G8775
- TERT-BUTYL 2-(PHENYLSULFONAMIDO)ACETATE
- AG-B-52305
- AR3266
- N-Phenylsulfonyl-glycin-tert.-butylester
- N-Phenylsulfonylglycine tert-butyl ester
- tert-Butyl N-(benzenesulfonyl)glycinate
- TERT-BUTYL 2-BENZENESULFONAMIDOACETATE
- TERT-BUTYL2-(PHENYLSULFONAMIDO)ACETATE
- 34545-74-9
- SB81440
- DTXSID60672848
- AS-45564
- CS-0171707
- MFCD11100907
- AKOS017413267
- A918908
- Tert-Butyl 2-(Phenylsulfonamido)Acetate
- MDL： MFCD11100907
- Inchi： 1S/C12H17NO4S/c1-12(2,3)17-11(14)9-13-18(15,16)10-7-5-4-6-8-10/h4-8,13H,9H2,1-3H3
- InChI Key： NOJZKCAVAQZLQI-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(NCC(=O)OC(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 271.08782920g/mol
Monoisotopic Mass: 271.08782920g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 80.8Å²

Experimental Properties

Color/Form: White to Yellow Solid

Tert-Butyl 2-(Phenylsulfonamido)Acetate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330
Storage Condition：Room temperature

Tert-Butyl 2-(Phenylsulfonamido)Acetate Pricemore >>

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AstaTech	AR3266-0.25/G	TERT-BUTYL 2-(PHENYLSULFONAMIDO)ACETATE	34545-74-9	95%	0.25g	$158	2023-09-15
AstaTech	AR3266-1/G	TERT-BUTYL 2-(PHENYLSULFONAMIDO)ACETATE	34545-74-9	95%	1g	$394	2023-09-15
AstaTech	AR3266-5/G	TERT-BUTYL 2-(PHENYLSULFONAMIDO)ACETATE	34545-74-9	95%	5g	$1181	2023-09-15
TRC	B816418-10mg	Tert-Butyl 2-(Phenylsulfonamido)Acetate	34545-74-9		10mg	$ 50.00	2022-06-06
TRC	B816418-50mg	Tert-Butyl 2-(Phenylsulfonamido)Acetate	34545-74-9		50mg	$ 135.00	2022-06-06
TRC	B816418-100mg	Tert-Butyl 2-(Phenylsulfonamido)Acetate	34545-74-9		100mg	$ 210.00	2022-06-06
abcr	AB308169-250 mg	tert-Butyl 2-(phenylsulfonamido)acetate, 95% (Bes-Gly-OtBu); .	34545-74-9	95%	250mg	€303.70	2023-06-21
abcr	AB308169-1 g	tert-Butyl 2-(phenylsulfonamido)acetate, 95% (Bes-Gly-OtBu); .	34545-74-9	95%	1g	€678.10	2023-06-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1242347-250mg	tert-Butyl(phenylsulfonyl)glycinate	34545-74-9	95%	250mg	￥1137.00	2024-05-17
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